3-(3-Fluorophenyl)picolinic acid
Overview
Description
Scientific Research Applications
Anticancer Activities
3-(3-Fluorophenyl)picolinic acid has been used in the synthesis of rhenium(I) tricarbonyl complexes, which have shown potential in vitro anticancer activities . These complexes were tested on Vero (healthy mammalian), HeLa (cervical carcinoma), and A549 (lung cancer) cells . One of the complexes, fac-[Re(Pico)(CO)3 (H 2 O)], was found to be toxic with respective LC 50 values of 9.0 ± 0.9, 15.8 ± 4.9 (SI = 0.570) and 20.9 ± 0.8 (SI = 0.430) μg/mL . This suggests that 3-(3-Fluorophenyl)picolinic acid could be used in the development of new anticancer drugs.
Herbicidal Activities
Inspired by the discovery of 6-aryl-2-picolinate herbicides, 3-(3-Fluorophenyl)picolinic acid can be used in the design and synthesis of novel herbicidal molecules . By replacing the chlorine atom at position 6 of picloram with a phenyl-substituted pyrazole, new herbicidal molecules can be explored .
Structural Studies
The effect of the fluorine atoms on the backbone of the N,O’- bidentate ligand was investigated in the synthesis of rhenium(I) tricarbonyl complexes . A trend was noticed in the carbonyl stretching frequencies: with Pico< Tfpc < Dfpc . This suggests that 3-(3-Fluorophenyl)picolinic acid could be used in structural studies of complex molecules.
Synthesis of Complex Molecules
3-(3-Fluorophenyl)picolinic acid has been used in the ‘2 + 1’ mixed ligand approach to synthesize rhenium(I) tricarbonyl complexes . The complexes were characterized using various spectroscopic techniques: IR, 1H and 13C NMR, UV/Vis, and single-crystal X-ray diffraction .
Mechanism of Action
Target of Action
The primary target of 3-(3-Fluorophenyl)picolinic acid is the auxin-signaling F-box protein 5 (AFB5) . AFB5 is a receptor involved in the growth regulation of plants, and it plays a crucial role in the herbicidal activity of picolinic acid compounds .
Mode of Action
3-(3-Fluorophenyl)picolinic acid interacts with its target, AFB5, by docking with the receptor more intensively than other similar compounds . This interaction changes the structure of AFB5 and disrupts its function, leading to the inhibition of plant growth .
Biochemical Pathways
It is known that picolinic acid compounds, which include 3-(3-fluorophenyl)picolinic acid, are a class of synthetic auxin herbicides . Auxins are plant hormones that regulate growth, and synthetic auxins can disrupt these processes, leading to the death of the plant .
Pharmacokinetics
It is known that picolinic acid has high gastrointestinal absorption and is a blood-brain barrier permeant . These properties suggest that 3-(3-Fluorophenyl)picolinic acid may also have good bioavailability.
Result of Action
The result of the action of 3-(3-Fluorophenyl)picolinic acid is the inhibition of plant growth. This is achieved by disrupting the function of the AFB5 receptor, which plays a crucial role in plant growth regulation . The compound has been shown to have potent herbicidal activity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(3-fluorophenyl)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO2/c13-9-4-1-3-8(7-9)10-5-2-6-14-11(10)12(15)16/h1-7H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOEUFTLRPOSDFN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=C(N=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Fluorophenyl)picolinic acid | |
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